Cas no 1643661-79-3 (Biotin-PEG4-allyl)

• Product Name: Biotin-PEG4-allyl
• CAS No: 1643661-79-3
• MF: C₂₁H₃₇N₃O₆S
• MW: 459.6000
• CID: 4855564
• PubChem ID: 155260225
• Update Time: 2025-10-31

Biotin-PEG4-allyl Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG4-allyl
• HY-138426
• 1643661-79-3
• CS-0148256
• DA-71515
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-(2-prop-2-enoxyethoxy)ethoxy]ethoxy]ethyl]pentanamide
• SCHEMBL22622012
• EX-A7993F
• 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-(3,6,9,12-tetraoxapentadec-14-en-1-yl)pentanamide

• Inchi： 1S/C21H37N3O6S/c1-2-8-27-10-12-29-14-15-30-13-11-28-9-7-22-19(25)6-4-3-5-18-20-17(16-31-18)23-21(26)24-20/h2,17-18,20H,1,3-16H2,(H,22,25)(H2,23,24,26)/t17-,18-,20-/m0/s1
• InChI Key： JDYVHCPBZJKHOR-BJLQDIEVSA-N
• SMILES： S1C([H])([H])[C@@]2([H])[C@@]([H])([C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])=C([H])[H])=O)N([H])C(N2[H])=O

Computed Properties

• Exact Mass: 459.24030708g/mol
• Monoisotopic Mass: 459.24030708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 132

Additional information on Biotin-PEG4-allyl

Biotin-PEG4-Allyl: A Comprehensive Overview

Biotin-PEG4-Allyl, also known by its CAS number 1643661-79-3, is a versatile compound that has garnered significant attention in the fields of biochemistry, pharmacology, and materials science. This compound is a derivative of biotin, a water-soluble B-vitamin (vitamin B7) that plays a crucial role in various biochemical processes. The integration of polyethylene glycol (PEG) and an allyl group into the biotin structure enhances its functionality, making it a valuable tool in drug delivery, diagnostic assays, and material synthesis.

The structure of Biotin-PEG4-Allyl consists of three key components: biotin, PEG, and an allyl group. Biotin serves as the foundation due to its high affinity for streptavidin, a property that has been exploited in numerous applications. The PEG chain, specifically PEG4, provides hydrophilic properties, improving solubility and reducing immunogenicity. The allyl group introduces reactivity, enabling covalent coupling with other molecules through click chemistry or other conjugation methods.

Recent advancements in bioconjugate chemistry have highlighted the potential of Biotin-PEG4-Allyl in drug delivery systems. Researchers have demonstrated that the PEGylation of biotin enhances the stability and bioavailability of therapeutic agents. For instance, studies published in Nature Biomedical Engineering have shown that PEGylated biotin derivatives can significantly prolong the circulation time of drugs in vivo, reducing clearance by the reticuloendothelial system.

In diagnostic assays, Biotin-PEG4-Allyl has been utilized as a labeling agent for proteins and nucleic acids. Its high specificity for streptavidin-based platforms makes it ideal for applications such as enzyme-linked immunosorbent assays (ELISAs) and Western blotting. Furthermore, the allyl group allows for site-specific conjugation, ensuring precise labeling and minimizing steric hindrance.

The synthesis of Biotin-PEG4-Allyl involves a multi-step process that begins with the activation of biotin carboxylase. This is followed by the coupling of PEG4 and the introduction of the allyl group via nucleophilic substitution or click chemistry. Recent optimizations in this synthesis process have improved yields and purity, making large-scale production more feasible.

Emerging research has also explored the use of Biotin-PEG4-Allyl in materials science. For example, scientists at Stanford University have developed biotinylated polymers that can self-assemble into nanofibers for tissue engineering applications. The combination of biotin's recognition properties with PEG's biocompatibility has enabled the creation of scaffolds that promote cell adhesion and differentiation.

In conclusion, Biotin-PEG4-Allyl represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure combines the biological recognition properties of biotin with the functional versatility of PEG and allyl groups. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing biomedical technologies.